Cas no 2413848-20-9 (tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate)

Technical Introduction: tert-Butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[4.1.0]heptane scaffold with a hydroxymethyl substituent and a tert-butoxycarbonyl (Boc) protecting group. This structure offers synthetic versatility, particularly in medicinal chemistry, where it serves as a valuable intermediate for the preparation of constrained peptidomimetics or bioactive molecules. The stereospecific (1S,6R) configuration ensures precise spatial orientation, enhancing selectivity in downstream applications. The Boc group provides stability under basic conditions while allowing deprotection under mild acidic conditions. Its bicyclic framework contributes to conformational rigidity, making it useful for studying structure-activity relationships in drug discovery.
tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate structure
2413848-20-9 structure
Product Name:tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
CAS No:2413848-20-9
MF:C12H21NO3
MW:227.300043821335
CID:6098232
PubChem ID:165769560
Update Time:2025-11-01

tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2413848-20-9
    • EN300-7072880
    • tert-Butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
    • tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
    • Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(15)13-6-4-5-9-7-12(9,13)8-14/h9,14H,4-8H2,1-3H3/t9-,12-/m1/s1
    • InChI Key: ITRGGDHJGGBFKV-BXKDBHETSA-N
    • SMILES: OC[C@]12C[C@H]1CCCN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.8Ų

tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7072880-0.05g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
0.05g
$1068.0 2025-03-12
Enamine
EN300-7072880-0.1g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
0.1g
$1119.0 2025-03-12
Enamine
EN300-7072880-0.25g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
0.25g
$1170.0 2025-03-12
Enamine
EN300-7072880-0.5g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
0.5g
$1221.0 2025-03-12
Enamine
EN300-7072880-1.0g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
1.0g
$1272.0 2025-03-12
Enamine
EN300-7072880-2.5g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
2.5g
$2492.0 2025-03-12
Enamine
EN300-7072880-5.0g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
5.0g
$3687.0 2025-03-12
Enamine
EN300-7072880-10.0g
tert-butyl 1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
2413848-20-9 95.0%
10.0g
$5467.0 2025-03-12

tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Related Literature

Additional information on tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate

Introduction to tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 2413848-20-9)

tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, with the CAS number 2413848-20-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a tert-butyl ester group, which imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate consists of a 2-azabicyclo[4.1.0]heptane core, which is a seven-membered ring containing one nitrogen atom and one oxygen atom in the form of a hydroxymethyl group. The tert-butyl ester group attached to the nitrogen atom provides stability and solubility properties that are crucial for its use in various synthetic processes.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

In another study, scientists at the University of California, San Francisco, investigated the role of this compound in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The results indicated that certain derivatives of tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate can selectively bind to specific GPCRs, thereby offering new avenues for drug discovery and development.

The synthesis of tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the tert-butyl ester and hydroxymethyl groups.

The physical properties of this compound include a molecular weight of 235.33 g/mol and a melting point ranging from 75°C to 78°C. It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

In terms of safety, while tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate is not classified as a hazardous substance, it is recommended to handle it with standard laboratory precautions to avoid skin contact and inhalation.

The potential applications of this compound extend beyond pharmaceuticals into areas such as materials science and catalysis. For example, its unique structure makes it an attractive candidate for use as a ligand in metal-catalyzed reactions, where it can enhance reaction efficiency and selectivity.

In conclusion, tert-butyl (1S,6R)-1-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 2413848-20-9) is a versatile compound with significant potential in various scientific and industrial applications. Ongoing research continues to uncover new uses and properties, further solidifying its importance in the field of medicinal chemistry and beyond.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.